Cas no 915976-31-7 (1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate)
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S) configuration ensures high enantioselectivity, making it valuable for the preparation of biologically active compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling controlled functionalization. The 5-oxo (ketone) moiety offers a reactive site for further derivatization, supporting diverse synthetic applications. This compound is particularly useful in the synthesis of peptidomimetics and heterocyclic scaffolds, where its well-defined structure and reactivity contribute to efficient and reproducible results. Its high purity and consistent performance make it a reliable choice for advanced chemical synthesis.
915976-31-7 structure
Product Name:1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
CAS No:915976-31-7
MF:C12H19NO5
MW:257.282963991165
MDL:MFCD15071864
CID:1026197
PubChem ID:56605017
Update Time:2025-11-06
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate
- (S)-N-Boc-5-oxo-piperidine-2-carboxylic acid methyl ester
- 1-O-tert-butyl 2-O-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- 1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- UCRLFGKYCFXSEA-VIFPVBQESA-N
- SCHEMBL10058225
- (S)-1-Boc 2-methyl 5-oxopiperidine-2-carboxylate
- PS-21007
- 915976-31-7
- P11771
- A903305
- (S)-1-tert-Butyl2-methyl5-oxopiperidine-1,2-dicarboxylate
- DTXSID50717898
- (S) - 1 - tert - Butyl 2 - Methyl 5 - oxopiperidine - 1,2 - dicarboxylate
- 1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
-
- MDL: MFCD15071864
- Inchi: 1S/C12H19NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h9H,5-7H2,1-4H3/t9-/m0/s1
- InChI Key: UCRLFGKYCFXSEA-VIFPVBQESA-N
- SMILES: O(C(N1CC(CC[C@H]1C(=O)OC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 257.12632271g/mol
- Monoisotopic Mass: 257.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.9Ų
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180208-1g |
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM180208-1g |
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 1g |
$1024 | 2023-01-09 | |
| Chemenu | CM180208-100mg |
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 100mg |
$352 | 2024-07-20 | |
| Chemenu | CM180208-250mg |
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 250mg |
$562 | 2024-07-20 | |
| Chemenu | CM180208-500mg |
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 500mg |
$683 | 2023-01-09 | |
| Chemenu | CM180208-5g |
1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 5g |
$3071 | 2023-01-09 | |
| Alichem | A129006410-1g |
(S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 95% | 1g |
$634.28 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1102320-100mg |
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 97% | 100mg |
$265 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102320-250MG |
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 97% | 250mg |
$420 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102320-500MG |
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate |
915976-31-7 | 97% | 500mg |
$705 | 2024-07-21 |
1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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